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Cat. No.: B349406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of "Antibacterial agent 117," a

triazole derivative identified as a promising inhibitor of Rickettsia prowazekii methionine

aminopeptidase 1 (RpMetAP1). This document collates available data on its mechanism of

action, quantitative inhibitory activity, and the biological activities of its structural analogues.

Detailed experimental methodologies for key assays are provided, along with visualizations of

the enzymatic pathway and experimental workflows to support further research and

development in this area.

Core Compound: Antibacterial Agent 117
"Antibacterial agent 117" is the common designation for the chemical compound 3-[(2-

chlorobenzyl)sulfanyl]-1H-1,2,4-triazole. It has been identified as an inhibitor of methionine

aminopeptidase 1 (MetAP1) from the pathogenic bacterium Rickettsia prowazekii, the

causative agent of epidemic typhus.

Chemical Structure:

IUPAC Name: 3-[(2-chlorobenzyl)sulfanyl]-1H-1,2,4-triazole

CAS Number: 341944-06-7
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Molecular Formula: C₉H₈ClN₃S

Molecular Weight: 241.70 g/mol

Mechanism of Action
Antibacterial agent 117 exerts its antimicrobial effect by targeting and inhibiting methionine

aminopeptidase 1 (MetAP1). MetAPs are essential metalloenzymes that catalyze the removal

of the N-terminal methionine from newly synthesized proteins. This process is a critical step in

protein maturation and is vital for the proper functioning and survival of the bacterium. By

inhibiting RpMetAP1, Antibacterial agent 117 disrupts protein processing, leading to the

inhibition of rickettsial growth.[1]

Signaling Pathway: MetAP1 Action and Inhibition
The following diagram illustrates the role of RpMetAP1 in protein maturation and its inhibition

by agents like Antibacterial agent 117.
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Mechanism of RpMetAP1 Inhibition
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Workflow for RpMetAP1 Inhibitor Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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